Cas no 1432680-01-7 (1-{bicyclo[2.2.1]heptan-2-yl}-3-methyl-1H-pyrazol-5-amine)

• Product Name: 1-{bicyclo[2.2.1]heptan-2-yl}-3-methyl-1H-pyrazol-5-amine
• CAS No: 1432680-01-7
• CID: 4599554
• PubChem ID: 71683192
• Update Time: 2025-06-23

1-{bicyclo[2.2.1]heptan-2-yl}-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-{bicyclo[2.2.1]heptan-2-yl}-3-methyl-1H-pyrazol-5-amine

Additional information on 1-{bicyclo[2.2.1]heptan-2-yl}-3-methyl-1H-pyrazol-5-amine

Recent Advances in the Study of 1-{bicyclo[2.2.1]heptan-2-yl}-3-methyl-1H-pyrazol-5-amine (CAS: 1432680-01-7)

The compound 1-{bicyclo[2.2.1]heptan-2-yl}-3-methyl-1H-pyrazol-5-amine (CAS: 1432680-01-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the efficient synthetic routes for 1-{bicyclo[2.2.1]heptan-2-yl}-3-methyl-1H-pyrazol-5-amine, with particular emphasis on optimizing yield and purity. Advances in catalytic methods and green chemistry approaches have been instrumental in improving the scalability of its production, making it a viable candidate for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that this compound exhibits promising activity against a range of biological targets. Notably, its interaction with specific enzyme systems suggests potential applications in the treatment of neurological disorders and inflammatory diseases. Mechanistic studies are ongoing to elucidate the precise pathways involved.

Pharmacokinetic and toxicological assessments of 1-{bicyclo[2.2.1]heptan-2-yl}-3-methyl-1H-pyrazol-5-amine have also been conducted, revealing favorable absorption and distribution profiles. However, further studies are required to fully understand its metabolic fate and long-term safety, which are critical for its progression into clinical trials.

The compound's structural novelty and biological efficacy position it as a promising lead for drug development. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into therapeutic applications. Future research directions include the exploration of derivatives to enhance potency and selectivity, as well as the development of targeted delivery systems.

In conclusion, 1-{bicyclo[2.2.1]heptan-2-yl}-3-methyl-1H-pyrazol-5-amine represents a significant advancement in medicinal chemistry. Its continued study holds the potential to address unmet medical needs, particularly in areas such as neurology and immunology. The integration of multidisciplinary approaches will be key to unlocking its full therapeutic potential.